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Compound of Interest

Compound Name: 11-Oxomogroside V

Cat. No.: B15569340 Get Quote

For immediate release: An in-depth technical guide on 11-Oxomogroside V, a cucurbitane

glycoside with significant antioxidant and potential therapeutic properties. This document

serves as a core resource for researchers, scientists, and professionals in drug development,

providing comprehensive data, experimental protocols, and mechanistic insights.

Core Compound Specifications
11-Oxomogroside V is a natural sweetener derived from the fruit of Siraitia grosvenorii (monk

fruit).[1] Beyond its sweetness, it has garnered scientific interest for its potent biological

activities.

Identifier Value Source

CAS Number 126105-11-1
--INVALID-LINK--, --INVALID-

LINK--

Molecular Formula C₆₀H₁₀₀O₂₉ --INVALID-LINK--

Molecular Weight 1285.42 g/mol
--INVALID-LINK--, --INVALID-

LINK--

Antioxidant Profile
11-Oxomogroside V exhibits significant antioxidant activity by scavenging various reactive

oxygen species (ROS). The following table summarizes its efficacy, presented as EC₅₀ values
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(the concentration at which 50% of the radical is scavenged).

Reactive Oxygen Species
(ROS)

EC₅₀ (µg/mL) Reference

Superoxide Anion (O₂⁻) 4.79 [2][3]

Hydrogen Peroxide (H₂O₂) 16.52 [2][3]

Hydroxyl Radical (•OH) 146.17 [2][3]

•OH-induced DNA Damage 3.09 [2][4]

Experimental Protocols
Extraction and Purification of Mogrosides from Siraitia
grosvenorii
This protocol outlines a general method for the extraction and purification of mogrosides, which

can be adapted to isolate 11-Oxomogroside V.[5]

Materials:

Dried monk fruit powder

Deionized water

Ethanol

Macroporous adsorbent resin (e.g., Amberlite XAD series)

Procedure:

Extraction:

Mix the dried monk fruit powder with deionized water at a 1:10 (w/v) ratio.[5]

Heat the mixture to 60-80°C for 2-3 hours with continuous stirring.[5]
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Filter the extract to separate the solid residue. Repeat the extraction on the residue to

maximize the yield.[5]

Combine the aqueous extracts.[5]

Initial Purification:

Pass the crude aqueous extract through a pre-equilibrated macroporous resin column.[5]

Wash the column with deionized water to remove impurities like sugars and pigments.[5]

Elute the mogrosides from the resin using ethanol.

In Vitro Antioxidant Activity Assessment
(Chemiluminescence Assay)
The antioxidant activity of 11-Oxomogroside V against different ROS can be determined using

a chemiluminescence-based assay.[2]

a) Superoxide Anion (O₂⁻) Scavenging:

Prepare a reaction mixture containing Tris-HCl buffer, luminol, and varying concentrations of

the 11-Oxomogroside V sample.[5]

Initiate the reaction by adding pyrogallol, which autoxidizes to generate O₂⁻.[5]

Immediately measure the chemiluminescence intensity.

Calculate the percentage of scavenging by comparing the chemiluminescence intensity of

the sample to a control without the sample.[5]

b) Hydrogen Peroxide (H₂O₂) Scavenging:

Prepare a reaction mixture of Tris-HCl buffer, luminol, and H₂O₂.[5]

Add varying concentrations of the 11-Oxomogroside V sample.[5]
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Measure the reduction in chemiluminescence intensity, which corresponds to the scavenging

of H₂O₂.[5]

c) Hydroxyl Radical (•OH) Scavenging:

Generate •OH radicals via the Fenton reaction by mixing FeSO₄-EDTA with H₂O₂ in a

buffered solution containing luminol.[5]

Add varying concentrations of the 11-Oxomogroside V sample.[5]

Measure the inhibition of chemiluminescence, which indicates •OH scavenging.[5]

Signaling Pathways and Biological Activities
Research suggests that 11-Oxomogroside V and related mogrosides exert their biological

effects through the modulation of key signaling pathways.

Anti-inflammatory Effects
Mogrosides have been shown to modulate inflammatory pathways, with evidence pointing

towards the involvement of the NF-κB and JAK-STAT1 signaling cascades.[6]
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Caption: Putative anti-inflammatory mechanism of 11-Oxomogroside V via NF-κB pathway

inhibition.

Anticancer Potential
11-Oxomogroside V has demonstrated inhibitory effects on carcinogenesis in murine models.

[7] Studies on related compounds suggest that the anticancer effects may be mediated through

pathways like the AKT/mTOR signaling pathway.[8]
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Caption: Proposed anticancer mechanism via inhibition of the AKT/mTOR signaling pathway.

Summary
11-Oxomogroside V presents a compelling profile for further investigation in the fields of

nutraceuticals and drug development. Its strong antioxidant properties, coupled with potential

anti-inflammatory and anticancer activities, underscore its therapeutic potential. The provided

data and protocols offer a foundational resource for researchers to explore the multifaceted

biological effects of this promising natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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